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(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate (2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate
Brand Name: Vulcanchem
CAS No.: 187884-92-0
VCID: VC20921971
InChI: InChI=1S/C17H24N2O2/c1-5-11(2)14(16(20)21)18-15-13-9-7-6-8-12(13)10-17(3,4)19-15/h6-9,11,14H,5,10H2,1-4H3,(H,18,19)(H,20,21)/t11-,14-/m0/s1
SMILES: CC(C)CC(C(=O)O)NC1=NC(CC2=CC=CC=C21)(C)C
Molecular Formula: C17H24N2O2
Molecular Weight: 288.4 g/mol

(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate

CAS No.: 187884-92-0

Cat. No.: VC20921971

Molecular Formula: C17H24N2O2

Molecular Weight: 288.4 g/mol

* For research use only. Not for human or veterinary use.

(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate - 187884-92-0

Specification

CAS No. 187884-92-0
Molecular Formula C17H24N2O2
Molecular Weight 288.4 g/mol
IUPAC Name (2S,3S)-2-[(3,3-dimethyl-2,4-dihydroisoquinolin-1-ylidene)amino]-3-methylpentanoic acid
Standard InChI InChI=1S/C17H24N2O2/c1-5-11(2)14(16(20)21)18-15-13-9-7-6-8-12(13)10-17(3,4)19-15/h6-9,11,14H,5,10H2,1-4H3,(H,18,19)(H,20,21)/t11-,14-/m0/s1
Standard InChI Key HQLQNZBYCXGLRP-FZMZJTMJSA-N
Isomeric SMILES CC[C@H](C)[C@@H](C(=O)O)N=C1C2=CC=CC=C2CC(N1)(C)C
SMILES CC(C)CC(C(=O)O)NC1=NC(CC2=CC=CC=C21)(C)C
Canonical SMILES CCC(C)C(C(=O)O)N=C1C2=CC=CC=C2CC(N1)(C)C

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